molecular formula C10H10O4 B8753309 8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid CAS No. 868707-82-8

8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid

Cat. No. B8753309
CAS RN: 868707-82-8
M. Wt: 194.18 g/mol
InChI Key: MULCPFJSRTWFGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

868707-82-8

Product Name

8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid

Molecular Formula

C10H10O4

Molecular Weight

194.18 g/mol

IUPAC Name

5-methyl-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid

InChI

InChI=1S/C10H10O4/c1-6-4-7(10(11)12)5-8-9(6)14-3-2-13-8/h4-5H,2-3H2,1H3,(H,11,12)

InChI Key

MULCPFJSRTWFGO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC2=C1OCCO2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.65 g (0.28 mol) LiOH in 100 mL water was metered into a solution of 33.60 g (0.16 mol) methyl 8-methyl-2,3-dihydro-1,4-benzodioxin-6-carboxylate in 200 mL THF and the reaction solution was stirred overnight at RT. To complete the reaction 150 mL 6 M NaOH were added and the mixture was stirred for a further 2 h at 50° C. The reaction mixture was evaporated down i.vac, the residue was combined with THF, acidified with conc. HCl while cooling with ice, the precipitate was filtered off, washed with 150 mL water and dried at 60° C. in the circulating air dryer.
Name
Quantity
6.65 g
Type
reactant
Reaction Step One
Quantity
33.6 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five

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